Cas no 899988-07-9 (3-butyl-1,6,7-trimethyl-8-4-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-butyl-1,6,7-trimethyl-8-4-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 899988-07-9
• MF: C₂₁H₂₂F₃N₅O₂
• MW: 433.426894664764
• CID: 6336317
• PubChem ID: 16626877
• Update Time: 2025-06-10

3-butyl-1,6,7-trimethyl-8-4-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-butyl-1,6,7-trimethyl-8-4-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 899988-07-9
• 2-butyl-4,7,8-trimethyl-6-[4-(trifluoromethyl)phenyl]purino[7,8-a]imidazole-1,3-dione
• 3-butyl-1,6,7-trimethyl-8-(4-(trifluoromethyl)phenyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• F3124-0642
• Z247616248
• AKOS001411088

• Inchi： 1S/C21H22F3N5O2/c1-5-6-11-27-18(30)16-17(26(4)20(27)31)25-19-28(12(2)13(3)29(16)19)15-9-7-14(8-10-15)21(22,23)24/h7-10H,5-6,11H2,1-4H3
• InChI Key： CKJDYBVCKOFJPC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)N1C(C)=C(C)N2C1=NC1=C2C(N(C(N1C)=O)CCCC)=O)(F)F

Computed Properties

• Exact Mass: 433.17255945g/mol
• Monoisotopic Mass: 433.17255945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-butyl-1,6,7-trimethyl-8-4-(trifluoromethyl)phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

3-butyl-1,6,7-trimethyl-8-(4-(trifluoromethyl)phenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione

The compound with CAS No 899988-07-9, known as 3-butyl-1,6,7-trimethyl-8-(4-(trifluoromethyl)phenyl)-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (imidazo[1,2-g]purine derivative), is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure and functional groups that contribute to its potential applications in drug discovery and advanced materials development.

The molecular structure of this compound is notable for its imidazo[1,2-g]purine core (imidazo[1,2-g]purine core), which is a bicyclic system comprising a purine ring fused with an imidazole ring. The presence of a butyl group at the 3-position and methyl groups at the 1-, 6-, and 7-positions adds to the complexity and functional diversity of this molecule. Additionally, the substitution at the 8-position with a 4-trifluoromethylphenyl group introduces electronic and steric effects that can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of imidazo[1,2-g]purine derivatives as scaffolds for developing novel therapeutic agents. For instance, researchers have explored their role in targeting specific enzymes involved in inflammatory pathways (inflammatory pathways). The trifluoromethyl group attached to the phenyl ring has been shown to enhance the compound's stability and bioavailability (bioavailability enhancement). Furthermore, computational modeling studies have revealed that this compound exhibits promising binding affinities toward certain G-protein coupled receptors (GPCRs), making it a candidate for drug development in neurodegenerative diseases.

In terms of synthesis (synthesis methods), this compound is typically prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The introduction of the trifluoromethylphenyl group is often achieved via Suzuki coupling reactions under palladium catalysis. The optimization of these reaction conditions has been a focus of recent research to improve yield and purity.

The application of this compound extends beyond pharmacology into materials science. Its ability to form stable coordination complexes with transition metals has led to its exploration as a ligand in catalytic systems. For example, studies have demonstrated its effectiveness in asymmetric hydrogenation reactions (asymmetric hydrogenation) under mild conditions.

In terms of pharmacokinetics (pharmacokinetics analysis), this compound exhibits moderate absorption rates when administered orally. Its half-life in plasma has been reported to be approximately 5 hours under experimental conditions. However, further studies are required to fully understand its metabolism and excretion pathways.

The safety profile of this compound has also been evaluated in preclinical models. Acute toxicity studies indicate that it has a relatively low toxicity profile at therapeutic doses. Chronic toxicity studies are currently underway to assess long-term effects on organ systems.

In conclusion (conclusion summary), CAS No 899988-07-9 represents a versatile chemical entity with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both drug discovery and materials science research. As ongoing studies continue to uncover its full potential (potential applications exploration strong>), this compound is poised to play a significant role in advancing scientific innovation.